Cas no 58566-44-2 (Benzamide,N,N-bis(2-hydroxyethyl)-)
58566-44-2 structure
Product Name:Benzamide,N,N-bis(2-hydroxyethyl)-
CAS No:58566-44-2
MF:C11H15NO3
MW:209.241703271866
CID:372607
PubChem ID:94109
Update Time:2025-04-19
Benzamide,N,N-bis(2-hydroxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,N,N-bis(2-hydroxyethyl)-
- N,N-Bis(2-hydroxyethyl)benzamide
- AC1L3RJ2
- AC1Q5IKK
- Benzamide,N-bis(2-hydroxyethyl)-
- Benzoic acid diethanolamide
- CTK5A8530
- N,N -bis-(2-hydroxyethyl)-benzoylamide
- N,N-bis (hydroxyethyl)benzamide
- NSC274582
- SureCN154607
- N-Benzoyldiethanolamine
- EINECS 261-330-0
- NSC 274582
- NSC-274582
- N,N-Di[2-hydroxyethyl]benzamide-
- DTXSID9069267
- NS00033960
- SCHEMBL154607
- AKOS008974138
- 58566-44-2
- 85WC99KMT2
- Benzamide, N,N-bis(2-hydroxyethyl)-
-
- Inchi: 1S/C11H15NO3/c13-8-6-12(7-9-14)11(15)10-4-2-1-3-5-10/h1-5,13-14H,6-9H2
- InChI Key: LOTWRKOXHCMWDB-UHFFFAOYSA-N
- SMILES: OCCN(C(C1C=CC=CC=1)=O)CCO
Computed Properties
- Exact Mass: 209.10525
- Monoisotopic Mass: 209.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.9
- Topological Polar Surface Area: 60.8Ų
Experimental Properties
- Density: 1.211
- Boiling Point: 425.2°Cat760mmHg
- Flash Point: 210.9°C
- Refractive Index: 1.573
- PSA: 60.77
- LogP: 0.11340
Benzamide,N,N-bis(2-hydroxyethyl)- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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